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Get Quote

The following table summarizes the fundamental properties of Azide-PEG6-Tos as reported by multiple

suppliers and scientific sources. This data is essential for its handling and identification.

Property Details

CAS Number 906007-10-1 [1] [2] [3]

Molecular
Formula

C₁₉H₃₁N₃O₈S [1] [2] [3]

Molecular Weight 461.53 g/mol [1] [3] [4]

IUPAC Name 2-[2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-

methylbenzenesulfonate [3] [5]

Appearance Colorless to light yellow liquid [1] [4]

Purity ≥95% to ≥98% (vendor-dependent) [2] [4] [5]

Reactive Groups Azide (N₃) and Tosylate (OTs) [1] [6] [5]

Functional
Group 2

COOR/Ester (as classified by some vendors) [2]

Solubility Soluble in organic solvents like DMSO [3]
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Property Details

Storage
Condition

-20°C [1] [2] [4]

Analytical Characterization Methods

While direct purification methods are not detailed, proper characterization is crucial for verifying the identity

and purity of your compound before use. The following methods, particularly NMR, are well-established for

this purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for the routine quantitative determination of chain-end substitution and for

calculating the absolute number average molecular weight of PEG derivatives like Azide-PEG6-Tos [7].

Below is a summary of the expected chemical shifts for Azide-PEG6-Tos in deuterated chloroform (CDCl₃),

based on data from a related Azide-PEG compound [7].

NMR Chemical Shifts for Azide-PEG6-Tos (in CDCl₃)

Proton Environment

Chemical Shift (δ, ppm)

Multiplicity Integration

Aromatic H (ortho to SO₂)

7.78

doublet 2H

Aromatic H (meta to SO₂)

7.33

doublet 2H

-CH₃ (tosyl)

2.44

singlet 3H

-CH₂-OTs

4.15

triplet 2H

N₃-CH₂-

3.38

triplet 2H

-OCH₂CH₂O- (PEG)

3.55-3.70

multiplet 20H

Click to download full resolution via product page

Chromatography and Mass Spectrometry

Size Exclusion Chromatography (SEC): This technique can be used to determine molecular weight
distributions. However, one should be cautious to distinguish between actual molecular weight

changes from secondary reactions and the formation of PEG complexes due to residual metal cations
from reactants [7].

Mass Spectrometry: Matrix-assisted laser desorption/ionization time-of-flight mass spectrometry
(MALDI-TOF MS) is mentioned as a method used for characterizing azide-terminated PEGs,
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confirming their molecular weight [7].

Troubleshooting Common Experimental Issues

Here are some common issues you might encounter when working with Azide-PEG6-Tos, along with

potential solutions based on general principles and the provided literature.

Issue Possible Cause Troubleshooting Tips

Low Yield in Click
Reaction

Azide group degradation;
improper storage.

Confirm azide integrity via IR spectroscopy (azide
peak ~2100 cm⁻¹). Ensure reagent is fresh and

stored at -20°C. [1] [5]

Low Purity /
Contaminants

Synthesis byproducts;

decomposition during
storage.

Purity via flash chromatography. Use analytical

HPLC to monitor purity. Characterize thoroughly
with ¹H NMR post-purification. [7]

Unexpected
Solubility

- The PEG spacer enhances aqueous solubility. For
organic reactions, DMSO is a suitable solvent [3] [5].

Experimental Workflow for Quality Control

The following diagram outlines a general workflow for the synthesis, purification, and quality control of

azide-terminated PEG compounds, based on the methodology from the research article [7]. This can serve as

a logical guide for your processes.
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Start: Hydroxy-PEG Precursor

Synthesis:
Convert OH-group to Mesylate (MsCl, Et₃N)

Synthesis:
Convert Mesylate to Azide (NaN₃)

Purification:
Liquid-Liquid Extraction
and Solvent Removal

Characterization:
¹H NMR for Purity and Identity

Characterization:
SEC for Molecular Weight
MALDI-TOF MS for Mass

Final Product:
Azide-PEG Derivative

Click to download full resolution via product page

Summary

I hope this compiled technical information provides a solid foundation for your technical support center. To

reiterate the key points:
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Core Properties: Azide-PEG6-Tos is a heterobifunctional reagent with an azide and a tosylate

group, connected by a 6-unit PEG spacer that improves solubility [1] [6] [5].
Key Characterization: ¹H NMR is an indispensable tool for the quantitative determination of chain-

end substitution and confirming successful synthesis and purity [7].
Handling and Storage: The compound should be stored at -20°C to maintain stability, as indicated

by all suppliers [1] [2] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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